Cas no 65199-76-0 (6-Methyl-4-oxohept-5-enal)

6-Methyl-4-oxohept-5-enal structure
Product name:6-Methyl-4-oxohept-5-enal
6-Methyl-4-oxohept-5-enal Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-4-oxo-5-heptenal
- DTXCID90446493
- 6-Methyl-4-oxohept-5-enal
- DTXSID90495683
- 65199-76-0
- SCHEMBL16346181
-
- Inchi: InChI=1S/C8H12O2/c1-7(2)6-8(10)4-3-5-9/h5-6H,3-4H2,1-2H3
- InChI Key: HOXCORMEOKUFBF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 140.083729621g/mol
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 34.1Ų
6-Methyl-4-oxohept-5-enal Related Literature
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Elnaz Hajizadeh,Ronald G. Larson Soft Matter, 2017,13, 5942-5949
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Abdullah M. A. Asiri,Harry G. Heller,Michael B. Hursthouse,Alexander Karalulov Chem. Commun., 2000, 799-800
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